Cas no 65016-61-7 (3-Heptylthiophene)

• Product Name: 3-Heptylthiophene
• CAS No: 65016-61-7
• Molecular Formula: C₁₁H₁₈S
• Molecular Weight: 182.3256
• MDL: MFCD00130131
• CID: 502529
• PubChem ID: 87571089

3-Heptylthiophene Properties

Names and Identifiers

• 3-Heptylthiophene
• 3-n-Heptylthiophene
• Thiophene, 3-heptyl-
• 3-n-Heptylthiophene1000µg
• 27B6L18UYC
• IUUMHORDQCAXQU-UHFFFAOYSA-
• C11H18S
• IUUMHORDQCAXQU-UHFFFAOYSA-N
• 9953AB
• VT20230
• TRA0016335
• AK122364
• AX8088446

• MDL： MFCD00130131
• InChIKey： IUUMHORDQCAXQU-UHFFFAOYSA-N
• Inchi： 1S/C11H18S/c1-2-3-4-5-6-7-11-8-9-12-10-11/h8-10H,2-7H2,1H3
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 182.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Heavy Atom Count: 12
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 4.26100
• PSA: 28.24000
• Refractive Index: 1.4925-1.4945
• Boiling Point: 140°C/33mmHg
• Melting Point: -29.15°C (estimate)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 73.4±4.9 °C
• Color/Form: Colorless transparent or yellow liquid
• Solubility: Not determined.
• Density: 0.916

3-Heptylthiophene Security Information

• Safety Instruction： 37/39-26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3-Heptylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%